7-(2-hydroxypropyl)-8-((2-hydroxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-(2-hydroxypropyl)-8-(2-hydroxypropylamino)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C12H19N5O4/c1-6(18)4-13-11-14-9-8(17(11)5-7(2)19)10(20)15-12(21)16(9)3/h6-7,18-19H,4-5H2,1-3H3,(H,13,14)(H,15,20,21)
• InChI Key: FEJFQZZMUZWKSO-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC1=NC2=C(N1CC(C)O)C(=O)NC(=O)N2C)O
• Molecular Formula: C12H19N5O4
• Molecular Weight: 297.31 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not specified in the available sources.

Scientific Research Applications

Synthesis and Structural Analysis

New [c,d]-Fused Purinediones

A study described the synthesis of 2-alkyl- or 2-aryl-9-methyl-4,5-dihydro-6H,8H-pyrimido[1,2,3-cd]purine-8,10(9H)-diones, showcasing a method for creating purine derivatives through a multi-step synthesis process. This work highlights the chemical versatility of purine compounds and their potential for structural modifications (Ondrej imo et al., 1995).

Crystal Structure of Purine Derivatives

Investigations into the crystal structures of purine derivatives, such as 8-amino-7-(2-hydroxy-3-morpholinopropyl)theophylline, reveal the planarity of the purine fused-ring skeleton and the chair conformation of added groups. These studies are crucial for understanding the molecular interactions and stability of purine compounds (Z. Karczmarzyk et al., 1995).

Biological Activities

Antimicrobial and Antifungal Activities

Research on 8-amino-7-(2-hydroxy-2-phenylethyl)-3-methylxanthines has shown that modifications to the purine structure can lead to compounds with significant antimicrobial and antifungal activities. This suggests the potential of purine derivatives in developing new antimicrobial agents (M. Romanenko et al., 2016).

Synthesis and Reactions for Further Purine Derivatives

Studies on the synthesis and reactions of various purine derivatives, including 7,8-dihydro-8-methylpterin and 9-methylguanine 7-oxide, provide insights into the complex chemistry of purine compounds and their potential for creating novel molecules with unique properties (R. Brown et al., 1977).